Cas no 1404-04-2 (neomycin)

neomycin structure

Product Name:neomycin

CAS No:1404-04-2

MF:C₂₃H₄₆N₆O₁₃

MW:614.643746852875

CID:95122

PubChem ID:4454

Update Time:2024-02-28

neomycin Chemical and Physical Properties

Names and Identifiers

- neomycin
- CCRIS 5462
- Caswell No. 595
- EPA Pesticide Chemical Code 006303
- Fradiomycin
- Fradiomycinum
- Myacyne
- sulfate (salt)(1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-O-(2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl)-beta-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
- (1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-O-(2,6-diamino-2,6-dideoxy-L-idopyranosyl)-beta-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside sulfate (1:1)
- (1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
- (1R,2S,3R,6R)-3-amino-6-{[(1S,2R,3R,4R,5R)-2-amino-5-(aminomethyl)-3,4-dihydroxycyclohexyl]oxy}-2-hydroxycyclohexyl 3-O-(2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl)-beta-D-ribofuranoside
- (1R,2R,3S,4R,6S)-4,6-diamino-2-({3-O-[(5xi)-2,6-diamino-2,6-dideoxy-alpha-D-xylo-hexopyranosyl]-beta-D-ribofuranosyl}oxy)-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
- (1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-O-(2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl)-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-D-glucopyranoside sulfate (salt)
- NEOMYCIN SULFATE
- Bycomycin
- Jernadex
- neolate
- neomas
- neomcin
- neomin
- Neomyacin
- nivemycin
- mycifradin
- vonamycin powder v
- Pimavecort
- SCHEMBL851702
- 1404-04-2
- Fradiomycin B; Neomycin B; Actilin; Soframycin;Antibiotic 10676
- BCP14932
- CHEMBL266347
- FT-0774807
- SCHEMBL20075740
- 5-amino-2-(aminomethyl)-6-[5-[3,5-diamino-2-[3-amino-6-(aminomethyl)-4,5-dihydroxy-oxan-2-yl]oxy-6-hydroxy-cyclohexyl]oxy-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy-oxane-3,4-diol
- 5-amino-2-(aminomethyl)-6-[5-[3,5-diamino-2-[3-amino-6-(aminomethyl)-4 ,5-dihydroxy-oxan-2-yl]oxy-6-hydroxy-cyclohexyl]oxy-4-hydroxy-2-(hydro xymethyl)oxolan-3-yl]oxy-oxane-3,4-diol
- Fradiomycin B;Neomycin B
- AKOS037478322
- NS00010003
- Inchi： 3
- InChI Key： PGBHMTALBVVCIT-UHFFFAOYSA-N
- SMILES： NCC1OC(OC2C(CO)OC(OC3C(O)C(N)CC(N)C3OC3OC(CN)C(O)C(O)C3N)C2O)C(N)C(O)C1O

Computed Properties

Exact Mass: 908.21400
Monoisotopic Mass: 908.214
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 13
Hydrogen Bond Acceptor Count: 19
Heavy Atom Count: 42
Rotatable Bond Count: 9
Complexity: 872
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 19
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 602A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -9

Experimental Properties

Color/Form: White or off white powder
Density: 1.61 g/cm3
Melting Point: 250 º C (decomposition)
Boiling Point: 1046.1ºC at 760 mmHg
Flash Point: 586.5ºC
Solubility: H2O: 50 mg/mL As a stock solution. Stock solutions should be filter sterilized and stored at 2-8°C. Stable at 37°C for 5 days.
PSA: 602.05000
LogP: -3.40950
Solubility: Very soluble in water, very slightly soluble in ethanol, insoluble in ether, acetone, chloroform

neomycin Security Information

WGK Germany：3
Hazard Category Code： 42/43
Safety Instruction： 22-36/37-45
FLUKA BRAND F CODES：3-8-10
RTECS：QP4375000
Hazardous Material Identification：
Storage Condition：2-8°C

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